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Compound of Interest

Compound Name: 3-Fluoro-4-(trifluoromethyl)pyridine

Cat. No.: B050433

An In-depth Technical Guide to 3-Fluoro-4-(trifluoromethyl)pyridine for Advanced Research
& Development

Introduction: A Key Building Block for Modern
Chemistry

3-Fluoro-4-(trifluoromethyl)pyridine is a specialized heterocyclic compound that has
garnered significant interest within the pharmaceutical and agrochemical industries. Its unique
molecular architecture, featuring both a fluorine atom and a trifluoromethyl group on a pyridine
scaffold, imparts desirable physicochemical properties to larger molecules, making it a valuable
building block in the synthesis of novel therapeutic agents and crop protection agents.[1][2] The
strategic incorporation of fluorine-containing moieties is a cornerstone of modern medicinal
chemistry, often leading to enhanced metabolic stability, increased bioavailability, and improved
binding affinity to biological targets.[3][4]

This guide serves as a comprehensive technical resource for researchers, medicinal chemists,
and drug development professionals. It provides an in-depth overview of the commercial
availability, key properties, synthesis considerations, primary applications, and safety protocols
associated with 3-Fluoro-4-(trifluoromethyl)pyridine.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b050433?utm_src=pdf-interest
https://www.benchchem.com/product/b050433?utm_src=pdf-body
https://www.benchchem.com/product/b050433?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8175224/
https://researchoutreach.org/articles/trifluoromethylpyridine-chemistry-applications/
https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-fluorinated-pyridines-in-modern-drug-discovery-an
https://www.nbinno.com/article/other-organic-chemicals/role-fluorinated-pyridine-derivatives-drug-discovery-jk
https://www.benchchem.com/product/b050433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The distinct properties of 3-Fluoro-4-(trifluoromethyl)pyridine are a direct result of its
structure. The trifluoromethyl group acts as a strong electron-withdrawing group and can serve
as a lipophilic hydrogen bond donor, while the fluorine atom modulates the electronics of the
pyridine ring.

Table 1: Key Physicochemical Properties of 3-Fluoro-4-(trifluoromethyl)pyridine

Property Value Reference
CAS Number 113770-87-9 [5116117]
Molecular Formula CeHsFaN 5161171
Molecular Weight 165.09 g/mol [5][6]
Density 1.391 g/mL at 25 °C [5]
Boiling Point 37 °C at 10 mmHg [5]
Flash Point 68°F (20°C) [5]
Appearance (.20I<.)rless to white solid or 5]

liquid

Molecular Structure

The arrangement of the fluoro and trifluoromethyl groups on the pyridine ring is critical to the
compound's reactivity and utility as a synthetic intermediate.
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Caption: Standard procurement workflow for research chemicals.

Leading Commercial Suppliers
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Researchers can source 3-Fluoro-4-(trifluoromethyl)pyridine from several reputable vendors
that specialize in fluorinated building blocks and other advanced intermediates. Purity levels
commonly offered range from 95% to over 98%.

Table 2: Selected Commercial Suppliers of 3-Fluoro-4-(trifluoromethyl)pyridine

Supplier Purity Offered Notes

A well-established US-based
Oakwood Chemical [7] Varies (check catalog) supplier of fluorinated

compounds.

Distributor serving the life

Amerigo Scientific [6] 95% )
sciences sector.
Lists multiple suppliers,
ChemBK [5] Varies (aggregator) primarily from the Asian
market.
) ) ] A major global supplier of
Sigma-Aldrich Varies (check catalog)

research chemicals.

Note: Availability and purity are subject to change. Always verify with the supplier before
ordering.

Synthetic Methodologies: An Overview

The synthesis of trifluoromethylpyridines (TFMPs) is a complex field, with several established
strategies. While specific, detailed routes for 3-Fluoro-4-(trifluoromethyl)pyridine are often
proprietary, the general approaches provide insight into its production. The most common
industrial methods involve either the fluorination of a picoline precursor or the construction of
the pyridine ring using a trifluoromethyl-containing building block. [1][8][9]

e Chlorine/Fluorine Exchange: This classic approach involves the chlorination of a picoline
(methylpyridine) to form a (trichloromethyl)pyridine, followed by a halogen exchange
(HALEX) reaction using a fluorine source like hydrogen fluoride (HF) to yield the
(trifluoromethyl)pyridine. [1][10]2. Ring Construction: An alternative strategy involves
cyclocondensation reactions. A smaller, acyclic precursor already containing the
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trifluoromethyl group is reacted with other components to build the pyridine ring system. [1]
[11]3. Direct Trifluoromethylation: Modern methods involve the direct introduction of a CF3
group onto a pre-functionalized pyridine ring, often using specialized reagents, though this is
less common for large-scale synthesis. [1]

Applications in Drug Discovery and Agrochemicals

The true value of 3-Fluoro-4-(trifluoromethyl)pyridine lies in its application as a strategic
building block. The trifluoromethylpyridine motif is present in numerous approved
pharmaceuticals and agrochemicals. [1][2]

The Advantage of Fluorination

o Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the
trifluoromethyl group resistant to metabolic degradation (e.g., oxidation by cytochrome P450
enzymes). This can prolong the half-life of a drug molecule. [3]* Lipophilicity: The CFs group
significantly increases the lipophilicity of a molecule, which can enhance its ability to cross
cell membranes and improve bioavailability. [4]* Binding Interactions: The trifluoromethyl
group can participate in unique, non-covalent interactions with protein targets, potentially
increasing the potency and selectivity of a drug candidate. [9] This compound is therefore an
ideal starting point for synthesizing libraries of novel compounds for high-throughput
screening in drug discovery programs. Its reactive sites allow for further functionalization
through reactions like nucleophilic aromatic substitution or metal-catalyzed cross-coupling,
enabling the construction of complex molecular architectures. [3]While few agrochemicals
currently use a 4-trifluoromethyl-substituted pyridine moiety, the insecticide flonicamid is a
notable example, highlighting the potential in this sector as well. [1][2]

Safety, Handling, and Storage

As a reactive chemical intermediate, 3-Fluoro-4-(trifluoromethyl)pyridine must be handled
with appropriate care in a laboratory setting.

e Primary Hazards: The compound is irritating to the eyes, respiratory system, and skin.
[5]Safety data sheets for related compounds indicate that it may be harmful if swallowed or
inhaled. [12]* Handling Precautions:

o Work in a well-ventilated fume hood.
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o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields, chemical-resistant gloves, and a lab coat. [12] * Avoid breathing vapors or dust.

o Wash hands thoroughly after handling. [12]* First Aid:

o Eye Contact: Immediately rinse with plenty of water for several minutes. Seek medical
attention. [5] * Skin Contact: Wash off with soap and plenty of water.

o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.
[12]* Storage: Store in a cool, dry place in a tightly sealed container. Keep away from heat
and sources of ignition. [13]

Conclusion

3-Fluoro-4-(trifluoromethyl)pyridine stands as a pivotal intermediate for chemists engaged in
the design and synthesis of next-generation pharmaceuticals and agrochemicals. Its
commercial availability from specialized suppliers, combined with its unique electronic and
steric properties, ensures its continued relevance in research and development. By
understanding its properties, synthetic origins, and handling requirements, researchers can
effectively leverage this powerful building block to accelerate innovation and address critical
challenges in human health and agriculture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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